Cas no 22900-08-9 (cis-opropylcyclohexanol)

• Product Name: cis-opropylcyclohexanol
• CAS No: 22900-08-9
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD13563116
• CID: 2704568
• PubChem ID: 20739
• Update Time: 2026-04-28

cis-opropylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• cis-4-isopropyl-cyclohexanol
• 4-ISOPROPYLCYCLOHEXANOL
• trans-4-Isopropylcyclohexanol
• 4-iso-Propylcyclohexanol
• Cyclohexanol, 4-(1-methylethyl)-
• cis-4-isopropylcyclohexanol
• p-Isopropylcyclohexanol
• 4-propan-2-ylcyclohexan-1-ol
• Cyclohexanol, p-isopropyl-
• Cyclohexanol, 4-isopropyl-
• 4-(Propan-2-Yl)Cyclohexan-1-Ol
• trans-4-(1-Methylethyl)cyclohexanol
• Q5HS2TR1NE
• Cyclohexanol, 4-(1-methylethyl)-, trans-
• Cyclohexanol, cis-4-(1-methylethyl)
• Isopropyl cyclohexanol
• 365047QI0X
• cis-opropylcyclohexanol

• MDL： MFCD13563116
• Inchi： 1S/C9H18O/c1-7(2)8-3-5-9(10)6-4-8/h7-10H,3-6H2,1-2H3
• InChI Key： DKKRDMLKVSKFMJ-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 142.135765193 g/mol
• Monoisotopic Mass: 142.135765193 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 142.24
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on cis-opropylcyclohexanol

Comprehensive Guide to cis-Isopropylcyclohexanol (CAS No. 22900-08-9): Properties, Applications, and Industry Insights

cis-Isopropylcyclohexanol (CAS No. 22900-08-9) is a cyclic alcohol derivative with significant relevance in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. This compound, characterized by its stereospecific cis-configuration and isopropyl-substituted cyclohexane backbone, has garnered attention for its unique physicochemical properties. Recent trends in green chemistry and sustainable fragrance development have amplified interest in this molecule, as evidenced by rising searches for "eco-friendly cyclohexanol derivatives" and "cis-isopropylcyclohexanol synthesis" across scientific databases.

The molecular structure of cis-Isopropylcyclohexanol features a hydroxyl group and isopropyl moiety in axial/equatorial positions, influencing its boiling point (210-215°C) and moderate water solubility. These traits make it valuable for flavor-enhancing formulations, particularly in premium cosmetic products where "long-lasting fragrance carriers" are increasingly demanded. Analytical techniques like GC-MS and NMR spectroscopy confirm its purity, addressing common user queries about "how to identify cis-isopropylcyclohexanol" in complex mixtures.

Industrial applications leverage its stereochemical stability in creating chiral catalysts for asymmetric synthesis—a hot topic in "pharmaceutical process optimization" discussions. The compound's low volatility compared to linear alcohols positions it as a safer alternative, aligning with searches for "non-hazardous chemical modifiers." Recent patents highlight its use in slow-release fragrance systems, responding to market needs for "sustainable scent technologies" in home care products.

From an environmental standpoint, cis-Isopropylcyclohexanol demonstrates improved biodegradability over aromatic analogs, addressing the "green solvent alternatives" trend. Regulatory databases show compliance with REACH and IFRA standards, making it suitable for global markets. Technical documents frequently cite its logP value (~2.8), explaining its balanced hydrophilicity/lipophilicity—a key parameter for researchers investigating "structure-activity relationships in fragrance chemistry."

Innovative applications emerge in advanced material science, where its rigid cyclic structure modifies polymer properties. This connects to growing searches for "bio-based plasticizers" and "high-performance additive chemicals." Quality control protocols emphasize HPLC purity testing (>98%), reflecting industry concerns about "trace impurity effects in fine chemicals." The compound's stereoselective production methods via catalytic hydrogenation also feature prominently in recent "cost-effective chiral synthesis" publications.

Market analysis indicates rising demand for cis-Isopropylcyclohexanol in luxury perfumery, driven by its woody-herbaceous olfactory profile. This aligns with consumer searches for "natural-inspired synthetic fragrances." Technical bulletins highlight its synergistic effects with terpenoid compounds, offering solutions for "fragrance longevity enhancement"—a top priority for personal care R&D teams. Storage recommendations (nitrogen atmosphere, amber glass) address common questions about "chemical stability best practices."

Future research directions focus on enzymatic resolution techniques to improve optical purity, responding to academic queries about "biocatalysis in stereo-defined synthesis." The compound's compatibility with microencapsulation technologies also positions it favorably in "controlled-release formulation" studies. As industries prioritize carbon-neutral production, cis-Isopropylcyclohexanol stands out for its feasible bio-based synthesis routes from renewable cyclohexene precursors.